Cas no 71317-72-1 (11-bromoundec-1-yne)

• Product Name: 11-bromoundec-1-yne
• CAS No: 71317-72-1
• MF: C₁₁H₁₉Br
• MW: 231.172562837601
• CID: 1749648
• PubChem ID: 117111
• Update Time: 2025-04-21

11-bromoundec-1-yne Chemical and Physical Properties

Names and Identifiers

• 11-bromoundec-1-yne
• 1-undecyne, 11-bromo-
• 11-bromo-1-Undecyne
• DTXSID3072329
• G86978
• AKOS025296119
• SCHEMBL9560011
• 1-bromo-10-undecyne
• 11-bromoundecyne
• 71317-72-1
• A1-20760

• Inchi： 1S/C11H19Br/c1-2-3-4-5-6-7-8-9-10-11-12/h1H,3-11H2
• InChI Key： DMAQFVRPONMOMR-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCC#C

Computed Properties

• Exact Mass: 230.06707
• Monoisotopic Mass: 230.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.116
• Boiling Point: 256.6°C at 760 mmHg
• Flash Point: 105.4°C
• Refractive Index: 1.477
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides